1-(2-chlorobenzyl)-4-[(cyclopropylmethyl)amino]-2-pyrrolidinone

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-4-(cyclopropylmethylamino)pyrrolidin-2-one
• InChI: InChI=1S/C15H19ClN2O/c16-14-4-2-1-3-12(14)9-18-10-13(7-15(18)19)17-8-11-5-6-11/h1-4,11,13,17H,5-10H2
• InChI Key: OZHAZLBDLOEBQP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CNC2CC(=O)N(C2)CC3=CC=CC=C3Cl
• Molecular Formula: C15H19ClN2O
• Molecular Weight: 278.78 g/mol

Description

1-(2-chlorobenzyl)-4-[(cyclopropylmethyl)amino]-2-pyrrolidinone is a chemical compound that has been extensively researched for its potential applications in the field of medicine and biological sciences. This compound is commonly referred to as CCMP and has been studied for its mechanism of action and its potential advantages and limitations in laboratory experiments.

Mechanism of Action

CCMP has been found to inhibit the activity of certain enzymes and proteins in the body, which are responsible for the growth and proliferation of cancer cells. It has also been found to have an effect on the central nervous system, which may be useful in the treatment of neurological disorders.
Biochemical and Physiological Effects:
CCMP has been found to have a number of biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, reduce inflammation, and improve cognitive function. CCMP has also been found to have an effect on the immune system, which may be useful in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

CCMP has a number of advantages and limitations for laboratory experiments. One advantage is its ability to inhibit the growth of cancer cells, which makes it a useful tool for studying the mechanisms of cancer cell growth and proliferation. However, CCMP has limitations in terms of its toxicity and potential side effects, which may limit its use in certain experiments.

Future Directions

There are a number of future directions for research on CCMP. One area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the development of new therapeutic applications for CCMP, particularly in the treatment of neurological disorders and cancer. Additionally, further studies are needed to fully understand the mechanism of action of CCMP and its potential side effects.

Scientific Research Applications

CCMP has been studied for its potential applications in the field of medicine and biological sciences. It has been found to have antibacterial, antifungal, and antiviral properties. CCMP has also been studied for its potential use as a therapeutic agent in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.